1-(cyclopropylsulfonyl)-4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidine

• IUPAC Name: 1-cyclopropylsulfonyl-4-[(3,5-dimethylpyrazol-1-yl)methyl]piperidine
• InChI: InChI=1S/C14H23N3O2S/c1-11-9-12(2)17(15-11)10-13-5-7-16(8-6-13)20(18,19)14-3-4-14/h9,13-14H,3-8,10H2,1-2H3
• InChI Key: JORGZUBEXKEOLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC2CCN(CC2)S(=O)(=O)C3CC3)C
• Molecular Formula: C14H23N3O2S
• Molecular Weight: 297.42 g/mol

Description

1-(cyclopropylsulfonyl)-4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidine is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a piperidine derivative that has been synthesized using various methods, and it has been found to exhibit unique biochemical and physiological effects. In

Scientific Research Applications

Inhibition of Mammalian Topoisomerase II

Research conducted by Wentland et al. (1993) explored the inhibitory activity of a compound structurally similar to "1-(cyclopropylsulfonyl)-4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidine" on mammalian topoisomerase II (topo II). The study demonstrated that specific modifications to the compound's structure could significantly enhance its topo II inhibitory properties, translating into modest in vitro cytotoxicity and in vivo activity against certain cancer cells (Wentland et al., 1993).

Design of Selective 5-HT7 Receptor Ligands

Canale et al. (2016) discussed the N-alkylation of arylsulfonamide derivatives of (aryloxy)ethyl piperidines as a strategy for creating selective 5-HT7 receptor ligands. This approach led to the identification of compounds with potent and selective antagonist properties, demonstrating potential therapeutic applications for CNS disorders (Canale et al., 2016).

Development of Antidepressant Agents

Hvenegaard et al. (2012) investigated the oxidative metabolism of Lu AA21004, a novel antidepressant, highlighting the role of cytochrome P450 and other enzymes in the metabolism of such compounds. This research provides insight into the pharmacokinetics and potential therapeutic applications of novel antidepressant agents (Hvenegaard et al., 2012).

Antibacterial and Biofilm Inhibitory Activities

Mekky and Sanad (2020) synthesized novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker and evaluated their antibacterial and biofilm inhibitory activities. Their research indicated that certain compounds exhibited strong antibacterial efficacy and significant biofilm inhibition, suggesting potential applications in treating bacterial infections and biofilm-associated diseases (Mekky & Sanad, 2020).